![molecular formula C11H11BrN4 B564553 2-Amino-3-methyl-3H-imidazo[4,5-F]isoquinoline Hydrobromide CAS No. 1246819-52-2](/img/structure/B564553.png)
2-Amino-3-methyl-3H-imidazo[4,5-F]isoquinoline Hydrobromide
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Overview
Description
2-Amino-3-methyl-3H-imidazo[4,5-F]isoquinoline Hydrobromide, also known as IQ, is a food-derived carcinogen found in high-temperature-cooked meats and tobacco smoke . It is a highly mutagenic compound present in protein pyrolysates .
Molecular Structure Analysis
The molecular formula of 2-Amino-3-methyl-3H-imidazo[4,5-F]isoquinoline Hydrobromide is C11H11BrN4 . The molecular weight is 279.14 . The molecular formula of the base compound, 2-Amino-3-methyl-3H-imidazo[4,5-F]quinoline, is C11H10N4 , and its molecular weight is 198.22 .Physical And Chemical Properties Analysis
The base compound, 2-Amino-3-methyl-3H-imidazo[4,5-F]quinoline, has a density of 1.4±0.1 g/cm3, a boiling point of 458.7±37.0 °C at 760 mmHg, and a flash point of 231.2±26.5 °C . It has 4 H bond acceptors, 2 H bond donors, and no freely rotating bonds .Scientific Research Applications
- Research Focus : Scientists have investigated IQ’s role in inducing chromosomal anomalies in human cells in vitro and mutations in animal cells in vitro. It has also been shown to cause mutations in Drosophila melanogaster and DNA damage in bacteria .
- Analytical Techniques : Isotope dilution analysis using deuterated analogs of IQ (e.g., 2-amino-8-methyl-3-(trideuteromethyl)-3H-imidazo[4,5-F]quinoxaline) has been employed to quantify IQ levels in biological samples . Such methods aid in assessing exposure and risk.
- In Vitro Studies : IQ has been shown to increase cell death in a concentration-dependent manner in vitro . Understanding its toxic effects is crucial for risk assessment.
Carcinogenicity and Mutagenicity Studies
Quantification Methods for Heterocyclic Amines
Toxicity Studies and Cell Death Mechanisms
Mechanism of Action
Mode of Action
It is known that the compound has antimicrobial and antiviral properties , suggesting it interacts with targets that are crucial for the survival and replication of bacteria and viruses.
Biochemical Pathways
The compound’s antimicrobial and antiviral activities suggest it may interfere with pathways essential for microbial growth and viral replication .
Result of Action
2-Amino-3-methyl-3H-imidazo[4,5-F]isoquinoline Hydrobromide has been reported to induce mutations, chromosomal aberrations, sister chromatid exchanges, micronuclei, and unscheduled DNA synthesis in various human cells in culture . This suggests that the compound may have genotoxic effects.
Safety and Hazards
properties
IUPAC Name |
3-methylimidazo[4,5-f]isoquinolin-2-amine;hydrobromide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4.BrH/c1-15-9-3-2-7-6-13-5-4-8(7)10(9)14-11(15)12;/h2-6H,1H3,(H2,12,14);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MICSCRZPQICXNA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C3=C(C=C2)C=NC=C3)N=C1N.Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10747010 |
Source
|
Record name | 3-Methyl-3H-imidazo[4,5-f]isoquinolin-2-amine--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10747010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1246819-52-2 |
Source
|
Record name | 3-Methyl-3H-imidazo[4,5-f]isoquinolin-2-amine--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10747010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.